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Compound of Interest

Compound Name: Phenoxy, 4-(acetylamino)-

CAS No.: 87015-37-0

Cat. No.: B1219504

Get Quote

Executive Summary
While Acetaminophen (

-(4-hydroxyphenyl)acetamide) remains the gold standard for antipyretic analgesia, its
therapeutic window is limited by hepatotoxic metabolites (

-acetyl-

-benzoquinone imine, NAPQI). The Phenoxy Analog (

-(4-phenoxyphenyl)acetamide) represents a lipophilic modification where the hydroxyl group is
replaced by a phenoxy moiety.

This substitution fundamentally alters the pharmacokinetics:

Acetaminophen: Hydrophilic (LogP ~0.46), rapid metabolism, hepatotoxicity via CYP2E1

oxidation.

Phenoxy Analog: Highly lipophilic (LogP ~3.6), enhanced blood-brain barrier (BBB)

penetration, but metabolically distinct (resistant to direct quinone formation, potential for
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aniline toxicity).

Chemical Identity & Physicochemical Properties
The core structural difference lies in the para-substituent. Acetaminophen possesses a polar

hydroxyl group (-OH), facilitating Phase II conjugation. The Phenoxy analog features a bulky,

non-polar phenyl ether (-O-Ph).

Feature
Acetaminophen
(Paracetamol)

Phenoxy Analog (

-(4-
phenoxyphenyl)acetamide)

CAS Index Name
Acetamide,

-(4-hydroxyphenyl)-

Acetamide,

-(4-phenoxyphenyl)-

Structure

Molecular Weight 151.16 g/mol 227.26 g/mol

Lipophilicity (LogP) 0.46 (Hydrophilic) ~3.6 (Highly Lipophilic)

Solubility Soluble in water, ethanol
Insoluble in water; Soluble in

DCM, DMSO

H-Bond Donors 2 (Amide NH, Phenol OH) 1 (Amide NH)

Metabolic Liability
Oxidation to NAPQI (Quinone

Imine)

Stable Ether Linkage; Amide

Hydrolysis

Pharmacodynamics: Mechanism of Action
Acetaminophen: The Peroxidase Inhibitor
Acetaminophen acts primarily centrally. It is a weak inhibitor of COX-1 and COX-2 in peripheral

tissues but effectively inhibits the peroxidase site of COX-2 in the CNS, where peroxide tone is

low.

TRPV1 Activation: Metabolized to AM404 (
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-arachidonoylphenolamine) in the CNS, which activates TRPV1 and inhibits anandamide
reuptake.

Selectivity: Ineffective in inflamed tissues due to high peroxide levels (peroxide "swamping"

effect).

Phenoxy Analog: Steric & Electronic Effects
The replacement of -OH with -O-Ph introduces significant steric bulk and removes the phenolic

hydrogen required for the classic "reducing cosubstrate" mechanism of Paracetamol at the

COX peroxidase site.

COX Inhibition: The bulky phenoxy group likely hinders binding to the COX active site

compared to the compact hydroxyl group. However, its high lipophilicity suggests potent

CNS distribution.

Mechanism Hypothesis: Unlike Paracetamol, which acts as a reducing agent (donating H

from OH), the Phenoxy analog lacks this labile proton. Its analgesic activity would likely

depend on:

Metabolic

-dealkylation (unlikely due to stable diaryl ether) to release Paracetamol (Prodrug effect -
Low probability).

Allosteric modulation or interaction with alternative targets (e.g., Sodium channels, similar

to other lipophilic amides).

Metabolism & Toxicity Pathways
This is the critical differentiator. Paracetamol's toxicity is driven by the formation of NAPQI. The

Phenoxy analog's toxicity profile is driven by the stability of the ether bond and potential amide

hydrolysis.

Comparative Metabolic Pathways (Graphviz Visualization)
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Figure 1: Divergent metabolic fates. Paracetamol risks NAPQI formation via oxidation. The

Phenoxy analog avoids NAPQI but risks hydrolysis to toxic anilines.

Paracetamol: The -OH group allows direct oxidation to the quinone imine (NAPQI).

Phenoxy Analog: The -O-Ph group blocks quinone formation. The ether bond is chemically

stable. However, amidases in the liver can cleave the acetyl group, releasing 4-

phenoxyaniline.

Risk:[1][2][3] 4-Phenoxyaniline is a known toxicant (Methemoglobinemia inducer), similar

to the toxicity observed with Phenacetin (via phenetidine).

Experimental Protocols
For researchers validating these profiles, the following protocols establish synthesis and

efficacy baselines.

Protocol A: Synthesis of

-(4-Phenoxyphenyl)acetamide
Rationale: Direct acetylation of the aniline precursor.
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Reagents: 4-Phenoxyaniline (10 mmol), Acetic Anhydride (12 mmol), Triethylamine (12

mmol), Dichloromethane (DCM).

Procedure:

Dissolve 4-Phenoxyaniline in dry DCM (20 mL) under nitrogen.

Add Triethylamine and cool to 0°C.

Add Acetic Anhydride dropwise over 10 minutes.

Stir at room temperature for 2 hours (Monitor via TLC, Hexane:EtOAc 7:3).

Workup: Wash with 1M HCl (to remove unreacted amine), then Sat. NaHCO3, then Brine.

Purification: Recrystallize from Ethanol/Water.

Validation: NMR (

H, DMSO-d6): Singlet at 2.05 ppm (Acetyl-CH3), Multiplets 6.9-7.6 ppm (Aromatic protons).

Protocol B: Comparative Analgesic Assay (Writhing Test)
Rationale: The acetic acid writhing test is sensitive to peripheral and central analgesics

(NSAIDs and Paracetamol).

Subjects: Male Swiss albino mice (20-25g), n=6 per group.

Treatment Groups:

Vehicle (0.5% CMC).

Acetaminophen (100 mg/kg, p.o.).

Phenoxy Analog (100 mg/kg, p.o. - Note: Requires sonication/Tween-80 due to low

solubility).

Induction: Inject 0.6% Acetic Acid (10 mL/kg, i.p.) 30 minutes post-drug administration.
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Measurement: Count abdominal constrictions (writhes) for 20 minutes.

Calculation:

.

Conclusion & Recommendation
Efficacy: Acetaminophen is superior for acute antipyresis and mild analgesia due to its

specific interaction with the peroxidase site. The Phenoxy analog is likely less effective as a

direct COX inhibitor due to steric hindrance and lack of the reducing hydroxyl group.

Safety: While the Phenoxy analog eliminates the risk of NAPQI-induced liver failure, it

introduces the risk of aniline toxicity (Methemoglobinemia) upon hydrolysis.

Development Potential: The Phenoxy analog serves as a valuable negative control in

mechanistic studies of Paracetamol to demonstrate the necessity of the free hydroxyl group

for peroxidase inhibition.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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